![molecular formula C15H17NO2S2 B5783221 N-(2,4-dimethylphenyl)-4-(methylthio)benzenesulfonamide](/img/structure/B5783221.png)
N-(2,4-dimethylphenyl)-4-(methylthio)benzenesulfonamide
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Overview
Description
N-(2,4-dimethylphenyl)-4-(methylthio)benzenesulfonamide, also known as DMTS, is a sulfonamide compound that has been widely used in scientific research. DMTS has shown promising results in various applications, including drug development, cancer research, and neurobiology.
Mechanism of Action
N-(2,4-dimethylphenyl)-4-(methylthio)benzenesulfonamide exerts its pharmacological effects through various mechanisms, including inhibition of enzymes, modulation of ion channels, and interaction with receptors. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in various physiological processes. This compound has also been shown to modulate the activity of ion channels, such as the transient receptor potential channel, which is involved in pain perception.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
N-(2,4-dimethylphenyl)-4-(methylthio)benzenesulfonamide has several advantages for use in lab experiments. This compound is readily available and easy to synthesize, making it a cost-effective option for research. This compound also has a low toxicity profile, making it safe for use in in vitro and in vivo experiments. However, this compound has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on N-(2,4-dimethylphenyl)-4-(methylthio)benzenesulfonamide. One potential direction is the development of new drugs based on the structure of this compound. Another direction is to investigate the potential of this compound in combination with other drugs for the treatment of various diseases. Additionally, further research is needed to elucidate the precise mechanisms of action of this compound and its potential for use in clinical settings.
Synthesis Methods
N-(2,4-dimethylphenyl)-4-(methylthio)benzenesulfonamide can be synthesized using various methods, including the reaction of 2,4-dimethylphenylamine with methylthiobenzenesulfonyl chloride. The reaction takes place in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting this compound compound is then purified using column chromatography.
Scientific Research Applications
N-(2,4-dimethylphenyl)-4-(methylthio)benzenesulfonamide has been extensively used in scientific research due to its various applications. One of the most significant applications is in drug development. This compound has been used as a lead compound in the development of new drugs for various diseases, including cancer, inflammation, and neurodegenerative disorders.
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-4-methylsulfanylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2S2/c1-11-4-9-15(12(2)10-11)16-20(17,18)14-7-5-13(19-3)6-8-14/h4-10,16H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVFURVHHLDXBEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)SC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.